Cas no 1983995-54-5 (ddcba)

• Product Name: ddcba
• CAS No: 1983995-54-5
• MF: C₂₃H₁₄O₁₀
• MW: 450.35126
• CID: 3037600
• PubChem ID: 129896779
• Update Time: 2024-11-08

ddcba Chemical and Physical Properties

Names and Identifiers

• ddcba
• CS-0170610
• [1,1':3',1''-Terphenyl]-2,2'',5,5',5''-pentacarboxylic acid
• G72197
• [1,1':3',1'-Terphenyl]-2,2',5,5',5'-pentacarboxylic acid
• 1983995-54-5

• Inchi： InChI=1S/C23H14O10/c24-19(25)10-1-3-15(22(30)31)17(8-10)12-5-13(7-14(6-12)21(28)29)18-9-11(20(26)27)2-4-16(18)23(32)33/h1-9H,(H,24,25)(H,26,27)(H,28,29)(H,30,31)(H,32,33)
• InChI Key： RWSISFYNEVCJME-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C(=O)O)C2=CC(=CC(=C2)C(=O)O)C3=C(C=CC(=C3)C(=O)O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 450.05869664g/mol
• Monoisotopic Mass: 450.05869664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 187Ų